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Compound of Interest

Compound Name: MDL-28170

Cat. No.: B032599

This document provides crucial safety and logistical information for the proper disposal of MDL-
28170, a potent, cell-permeable calpain inhibitor. Adherence to these procedures is essential
for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide
is intended for researchers, scientists, and drug development professionals engaged in
laboratory research.

Disclaimer: A specific Safety Data Sheet (SDS) for MDL-28170 was not located in publicly
available resources. The following disposal procedures are based on general best practices for
laboratory chemical waste and information available for similar calpain inhibitors. It is
imperative to consult the official SDS provided by your specific supplier for complete and
accurate safety and disposal information before handling this compound.

General Principles for Laboratory Chemical
Disposal

The disposal of any chemical reagent, including MDL-28170, must be managed as hazardous
waste unless explicitly determined otherwise by a qualified environmental health and safety
(EHS) professional.[1] Improper disposal can lead to environmental contamination and pose
public health risks.[1]

Step-by-Step Disposal Procedures
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Waste Identification and Collection: All materials contaminated with MDL-28170, including
unused product, contaminated personal protective equipment (PPE), and spill cleanup
materials, must be collected in a designated and properly labeled hazardous waste
container.[1]

Container Requirements: The waste container must be in good condition, chemically
compatible with MDL-28170, and equipped with a tightly sealing lid.[1] The container should
be clearly labeled with "Hazardous Waste" and the chemical name "MDL-28170".[1]

Waste Segregation: Do not mix MDL-28170 waste with other incompatible waste streams.
While specific incompatibilities for MDL-28170 are not detailed, it is prudent to avoid strong
oxidizing agents, a common incompatibility for organic compounds. Store the waste
container in a designated, secure satellite accumulation area within the laboratory.

Solutions: Solutions of MDL-28170, such as those dissolved in DMSO or ethanol, should not
be disposed of down the drain. They must be collected in a designated hazardous waste
container for liquid waste.

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for the pickup and
proper disposal of the collected waste.

Quantitative Data and Physical Properties
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Property Value Source
Molecular Formula C22H26N204
Molecular Weight 382.5 g/mol

Solubility

Soluble in DMSO and Ethanol.

Insoluble in water.

Storage Temperature

-20°C

Incompatibility

Strong oxidizing agents
(general recommendation for

organic compounds)

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (C0O2),
Nitrogen oxides (NOx) (based

on similar compounds)

Experimental Protocols

No specific experimental protocols for the deactivation or neutralization of MDL-28170 for

disposal purposes were found in the available resources. The recommended procedure is to

treat all MDL-28170 waste as hazardous and to arrange for its disposal through professional

services.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of MDL-28170 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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